Cas no 142940-81-6 (1-(2-ethylphenyl)-1,3-diazinane-2,4,6-trione)

• Product Name: 1-(2-ethylphenyl)-1,3-diazinane-2,4,6-trione
• CAS No: 142940-81-6
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 3074268
• PubChem ID: 2892394
• Update Time: 2025-06-08

1-(2-ethylphenyl)-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethyl-phenyl)-pyrimidine-2,4,6-trione
• 1-(2-ethylphenyl)-1,3-diazinane-2,4,6-trione
• Oprea1_433558
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-(2-ethylphenyl)-, (+/-)-
• CHEMBL1607381
• Cambridge id 6252673
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-(2-ethylphenyl)-, (A+/-)-
• 1-(2-ethylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• SCHEMBL11035766
• AKOS000289112
• EU-0042328
• 142940-81-6
• F1912-0066
• CS-0074676
• HMS2715H18

• Inchi： 1S/C12H12N2O3/c1-2-8-5-3-4-6-9(8)14-11(16)7-10(15)13-12(14)17/h3-6H,2,7H2,1H3,(H,13,15,17)
• InChI Key： TYBRNGGSYFYIRM-UHFFFAOYSA-N
• SMILES： O=C1CC(NC(N1C1C=CC=CC=1CC)=O)=O

Computed Properties

• Exact Mass: 232.08479225Da
• Monoisotopic Mass: 232.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 1-(2-ethylphenyl)-1,3-diazinane-2,4,6-trione

Chemical Profile of 1-(2-ethylphenyl)-1,3-diazinane-2,4,6-trione (CAS No. 142940-81-6)

The compound 1-(2-ethylphenyl)-1,3-diazinane-2,4,6-trione, identified by the CAS number 142940-81-6, is a structurally intriguing molecule that has garnered attention in the field of medicinal chemistry due to its unique framework and potential biological activities. This trione derivative features a diazinane core substituted with an ethylphenyl group, which introduces both lipophilicity and electronic modulation capabilities. The presence of multiple carbonyl groups in the trione moiety further enhances its reactivity and potential for further functionalization, making it a versatile scaffold for drug discovery initiatives.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such heterocyclic systems in designing novel therapeutic agents. The diazinane scaffold, in particular, has been explored for its role in modulating enzyme inhibition and receptor binding interactions. Studies suggest that the rigid bicyclic structure of diazinane derivatives can improve metabolic stability and binding affinity, which are critical parameters for drug efficacy. The incorporation of an ethylphenyl substituent into this framework not only influences the electronic properties of the molecule but also contributes to its solubility profile, which is essential for formulation development.

In the context of current research, 1-(2-ethylphenyl)-1,3-diazinane-2,4,6-trione has been investigated for its potential applications in addressing neurological disorders. The trione functional group is known to exhibit bioisosteric properties with carbonyl or carboxylic acid functionalities, which are prevalent in many bioactive molecules. Preliminary studies indicate that this compound may interact with specific targets involved in neurodegenerative pathways, such as amyloid-beta aggregation or tau protein phosphorylation. The ethylphenyl moiety further enhances its interaction potential by providing a hydrophobic surface that can complement hydrophobic pockets in biological targets.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic versatility of diazinane derivatives. The trione formation step is particularly noteworthy, as it involves a cascade reaction that proceeds under mild conditions, ensuring high yield and purity. This synthetic accessibility makes 1-(2-ethylphenyl)-1,3-diazinane-2,4,6-trione an attractive candidate for further derivatization and optimization. Researchers have leveraged this compound as a starting point to explore libraries of analogs by modifying the substitution patterns on the diazinane ring or introducing additional functional groups at strategic positions.

From a pharmacokinetic perspective, the structural features of 1-(2-ethylphenyl)-1,3-diazinane-2,4,6-trione contribute to its potential as a drug candidate. The balance between lipophilicity and polarizability afforded by the ethylphenyl group and the trione moiety is conducive to good oral bioavailability and tissue distribution. Additionally, the absence of polar charged groups reduces concerns regarding rapid renal clearance or ion channel interactions. These attributes align well with current pharmacokinetic profiles favored in drug development pipelines.

Recent publications have begun to explore the mechanistic aspects of how derivatives like 1-(2-ethylphenyl)-1,3-diazinane-2,4,6-trione exert their biological effects. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate how these molecules bind to their targets at an atomic level. Such structural insights are crucial for understanding potency differences between analogs and for guiding medicinal chemists toward more optimized candidates. The rigid nature of the diazinane core provides a stable platform for these interactions while allowing flexibility through rotation around certain bonds.

The future direction of research on this compound includes exploring its potential in combination therapies. Given its structural versatility and demonstrated activity against multiple targets, it may serve as a lead compound for developing combination drugs that address complex pathologies through synergistic mechanisms. Furthermore, green chemistry principles are being applied to refine synthetic routes toward 1-(2-ethylphenyl)-1,3-diazinane-2,4,6-trione, aiming to reduce waste generation and improve atom economy without compromising yield or purity.

In summary,1-(2-ethylphenyl)-1,3-diazinane-2,4,6-trione (CAS No. 142940-81-6) represents a promising scaffold with significant untapped potential in medicinal chemistry. Its unique structural features—comprising both a rigid heterocyclic core and functionalizable moieties—make it an ideal candidate for further exploration into neurological disorders and other therapeutic areas where precise molecular interactions are key to therapeutic success.